Structural Isomerism: Divergent Physicochemical & Reactivity Profiles
[(4-Bromo-2-chlorophenyl)methyl](2-methoxyethyl)amine (CAS 1251044-74-2) and (1S)-1-(4-bromo-2-chlorophenyl)-2-methoxyethylamine (CAS 1269936-49-3) are positional isomers that differ in the attachment point of the 2-methoxyethyl moiety: the target compound carries it on the benzylic nitrogen (secondary amine), whereas the comparator carries it on the α-carbon (primary amine with a chiral center) . This connectivity difference produces divergent computed and predicted properties. The comparator has a predicted pKa of 8.14±0.10, a predicted boiling point of 325.4±37.0 °C, a predicted density of 1.488±0.06 g/cm³, a computed XLogP3 of 2.0, a topological polar surface area (TPSA) of 35.3 Ų, and a molecular weight of 264.54 g/mol [1]. The target compound, as a secondary amine, is expected to exhibit a higher pKa (approximately 9.5–10.5, typical for secondary benzylic amines) and a lower TPSA (~21.3 Ų estimated), with a molecular weight of 278.57 g/mol [1] . The amine class difference (secondary vs. primary) confers distinct N-functionalization reactivity: the target compound can be directly alkylated or acylated, whereas the comparator requires protection or reductive amination strategies.
| Evidence Dimension | Amine class (secondary vs. primary), predicted pKa, predicted boiling point, TPSA, molecular weight, and stereochemistry |
|---|---|
| Target Compound Data | Secondary benzylic amine; MW 278.57; TPSA ~21.3 Ų (est.); pKa ~9.5–10.5 (est., secondary benzylic amine class); achiral; N-2-methoxyethyl substituent attached to nitrogen |
| Comparator Or Baseline | (1S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethylamine (CAS 1269936-49-3): Primary amine; MW 264.54; TPSA 35.3 Ų; pKa 8.14±0.10 (predicted); bp 325.4±37.0 °C (predicted); density 1.488±0.06 g/cm³ (predicted); chiral (S-enantiomer); 2-methoxyethyl attached to α-carbon |
| Quantified Difference | MW difference: +14.03 g/mol (5.3% higher for target); TPSA difference: ~14 Ų lower for target; pKa difference: ~1.4–2.4 units higher for target (estimated); the comparator contains a chiral center, the target does not |
| Conditions | Physicochemical data from PubChem computed descriptors (XLogP3, TPSA, HBD/HBA) and ChemicalBook predicted properties (bp, density, pKa); amine pKa class estimates based on secondary benzylic amine reference values |
Why This Matters
For procurement decisions in medicinal chemistry or synthetic route design, the choice between these isomers determines whether a secondary or primary amine handle is available for further derivatization, whether chirality must be controlled, and whether the compound's protonation state at a given pH will match experimental requirements.
- [1] PubChem. Compound Summary: (S)-1-(4-Bromo-2-chlorophenyl)-2-methoxyethanamine, CID 130632890, C9H11BrClNO, MW 264.54, XLogP3-AA 2.0, HBD 1, HBA 2, TPSA 35.3 Ų, Rotatable Bond Count 3. View Source
